Cas no 1783443-97-9 (4-(4-Isopropylphenyl)-3,3-dimethylpyrrolidine)

• Product Name: 4-(4-Isopropylphenyl)-3,3-dimethylpyrrolidine
• CAS No: 1783443-97-9
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 5718801
• PubChem ID: 84127284
• Update Time: 2025-05-19

4-(4-Isopropylphenyl)-3,3-dimethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• AKOS023899337
• 1783443-97-9
• F2147-3864
• 4-(4-isopropylphenyl)-3,3-dimethylpyrrolidine
• 4-(4-Isopropylphenyl)-3,3-dimethylpyrrolidine

• Inchi： 1S/C15H23N/c1-11(2)12-5-7-13(8-6-12)14-9-16-10-15(14,3)4/h5-8,11,14,16H,9-10H2,1-4H3
• InChI Key： BJQIFECVPHDLMQ-UHFFFAOYSA-N
• SMILES： N1CC(C2C=CC(C(C)C)=CC=2)C(C)(C)C1

Computed Properties

• Exact Mass: 217.183049738g/mol
• Monoisotopic Mass: 217.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on 4-(4-Isopropylphenyl)-3,3-dimethylpyrrolidine

Comprehensive Overview of 4-(4-Isopropylphenyl)-3,3-dimethylpyrrolidine (CAS No. 1783443-97-9)

4-(4-Isopropylphenyl)-3,3-dimethylpyrrolidine (CAS No. 1783443-97-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrrolidine backbone and isopropylphenyl substituent, exhibits promising properties for applications in drug discovery and material science. Its molecular structure, featuring a 3,3-dimethylpyrrolidine core, offers steric hindrance and electronic effects that are highly valued in modern synthetic chemistry.

In recent years, the demand for pyrrolidine derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in 4-(4-Isopropylphenyl)-3,3-dimethylpyrrolidine for its potential as a building block in the synthesis of bioactive molecules. The compound's isopropylphenyl group enhances lipophilicity, which is critical for improving membrane permeability in drug candidates. This aligns with the current trend of optimizing pharmacokinetic properties in early-stage drug development.

The synthesis of CAS No. 1783443-97-9 involves multi-step organic reactions, often starting from commercially available precursors. Key steps include the formation of the pyrrolidine ring and subsequent functionalization with the 4-isopropylphenyl moiety. Advanced techniques such as palladium-catalyzed cross-coupling and reductive amination are frequently employed to achieve high yields and purity. These methods are widely discussed in academic literature, making this compound a subject of interest for synthetic chemists.

From an industrial perspective, 4-(4-Isopropylphenyl)-3,3-dimethylpyrrolidine is being explored for its role in the development of novel agrochemicals. Its structural features contribute to the stability and efficacy of pesticides and herbicides, addressing the growing need for sustainable crop protection solutions. This aligns with global trends toward environmentally friendly agricultural practices, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in material science. The 3,3-dimethylpyrrolidine framework can serve as a precursor for advanced polymers and coatings. Its rigid structure and functional groups make it suitable for creating materials with tailored thermal and mechanical properties. This application is particularly relevant in industries such as automotive and electronics, where high-performance materials are in demand.

Safety and regulatory aspects of CAS No. 1783443-97-9 are also critical considerations. While the compound is not classified as hazardous under current regulations, proper handling and storage are essential to ensure workplace safety. Researchers and manufacturers must adhere to guidelines set by organizations such as OSHA and REACH, topics frequently searched by professionals in the chemical industry.

In conclusion, 4-(4-Isopropylphenyl)-3,3-dimethylpyrrolidine (CAS No. 1783443-97-9) represents a versatile and valuable compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and synthetic accessibility make it a focal point for ongoing research and development. As industries continue to innovate, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.